Cas no 869946-55-4 (3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]-)

3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]- structure
869946-55-4 structure
Product Name:3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]-
CAS No:869946-55-4
MF:C9H14F3NO2
MW:225.208173274994
CID:4266954
PubChem ID:56965709
Update Time:2025-04-24

3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]-
    • (E)-4-ethoxy-1,1,1-trifluoro-4-(propan-2-ylamino)but-3-en-2-one
    • 869946-55-4
    • (E)-4-Ethoxy-4-isopropylamino-1,1,1-trifluorobut-3-en-2-one
    • MDL: MFCD21602233
    • Inchi: 1S/C9H14F3NO2/c1-4-15-8(13-6(2)3)5-7(14)9(10,11)12/h5-6,13H,4H2,1-3H3/b8-5+
    • InChI Key: IFPPDBIEVBFTJR-VMPITWQZSA-N
    • SMILES: C(F)(F)(F)C(=O)/C=C(/OCC)\NC(C)C

Computed Properties

  • Exact Mass: 225.09766318Da
  • Monoisotopic Mass: 225.09766318Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38.3Ų

3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-19014366-1.0g
4-ethoxy-1,1,1-trifluoro-4-[(propan-2-yl)amino]but-3-en-2-one
869946-55-4 95%
1.0g
$0.0 2022-12-11
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